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The table below summarizes the basic properties and general applications of Tin(IV) Fluoride (SnF₄) found

in the search results.

Property / Aspect Description

Chemical
Formula

SnF₄ [1] [2]

Linear Formula SnF₄ [1] [2]

Synonyms Stannic fluoride, Tin tetrafluoride [1] [2]

Appearance White solid/powder [1] [2]

Melting Point Above 700 °C (sublimes) [1] [2]

Density 4.78 g/cm³ [1]

Purity 99 - 101% (Sn Content) available [2]

General
Applications

Optical coatings, ceramics manufacturing, electronics industry, fluoride treatments
in dental care, and as a reagent in research [1] [2].
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While catalytic protocols are unavailable, recent research details methodologies for synthesizing and

characterizing Tin(IV) Fluoride complexes, which form the foundation for its potential catalytic applications.

1. Synthesis of Tin(IV) Fluoride Complexes with Phosphine/Oxide Ligands

The following protocol is adapted from studies synthesizing complexes like [SnF4L2] (where L can be

phosphine or arsine oxides) [3] [4].

Key Reagents & Conditions:

Starting Material: [SnF4(MeCN)2] or [SnF4(THF)2], prepared from SnF₂, I₂, and the

respective solvent (MeCN or THF) [3].
Ligands: Phosphine oxides (e.g., Ph₃PO, Me₃PO) or neutral phosphines (e.g., PMe₃, PiPr₃) [3]

[4].
Solvent: Anhydrous CH₂Cl₂ (Dichloromethane) [4].

Atmosphere: All reactions must be performed under an inert dinitrogen atmosphere using
standard Schlenk or glove box techniques to prevent hydrolysis [3].

Procedure:

Dissolve [SnF4(MeCN)2] in anhydrous CH₂Cl₂.

Add 2.1 mol equivalents of the desired ligand (for [SnF4L2] complexes) [3].
Stir the reaction mixture at room temperature.

The product often precipitates directly from the solution.
Recover the solid product by filtration, wash it with a small amount of cold CH₂Cl₂, and dry it in
vacuo [3].

2. Characterization of Tin Fluoride Species

Advanced nuclear magnetic resonance (NMR) spectroscopy is crucial for determining the oxidation state and

structure of tin compounds, which is vital for understanding catalytic behavior [5].

Technique: ¹¹⁹Sn Solid-State NMR Spectroscopy, enhanced by Dynamic Nuclear Polarization (DNP)

for low-concentration samples like toothpaste formulations [5].

Key Diagnostic Parameters:

Chemical Shift Anisotropy (CSA): Sn(II) compounds typically exhibit a large CSA (span Ω
~700–1000 ppm or more), while Sn(IV) compounds have a much smaller CSA (Ω ~0–200 ppm)

[5].
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Isotropic Chemical Shift (δiso): The ¹⁹F isotropic chemical shift is also highly sensitive to the

Sn oxidation state, with a difference of about 100 ppm observed between SnF₂ and SnF₄ [5].

Workflow: The process for analyzing tin speciation in a complex matrix can be summarized as

follows, illustrating the steps from sample preparation to data interpretation:

Start

Sample Preparation

DNP Enhancement
(With AMUPol Biradical, ~110 K)

NMR Data Acquisition
(119Sn MAS NMR)

Parameter Analysis
(CSA, δiso)

Speciation Determination
(Sn(II) vs Sn(IV))

End

Click to download full resolution via product page

Experimental Workflow for 119Sn NMR Speciation Analysis [5]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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